molecular formula C21H19NSn B8747602 3-Triphenylstannylpropanenitrile CAS No. 5827-72-5

3-Triphenylstannylpropanenitrile

Cat. No. B8747602
CAS RN: 5827-72-5
M. Wt: 404.1 g/mol
InChI Key: SOEFDSOMYXNNHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Triphenylstannylpropanenitrile is a useful research compound. Its molecular formula is C21H19NSn and its molecular weight is 404.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Triphenylstannylpropanenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Triphenylstannylpropanenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

5827-72-5

Product Name

3-Triphenylstannylpropanenitrile

Molecular Formula

C21H19NSn

Molecular Weight

404.1 g/mol

IUPAC Name

3-triphenylstannylpropanenitrile

InChI

InChI=1S/3C6H5.C3H4N.Sn/c3*1-2-4-6-5-3-1;1-2-3-4;/h3*1-5H;1-2H2;

InChI Key

SOEFDSOMYXNNHM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)[Sn](CCC#N)(C2=CC=CC=C2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

9.1 g of the triphenyltin hydride (0.026 mol), prepared in the aforementioned example (1), 2.8 g of acrylonitrile (0.052 mol), 85 mg of 2,2'-azobisisobutyronitrile, and 25 ml of toluene were mixed together in a 100 ml four-neck flask equipped with a stirrer and reflux condenser, and stirred while heating for 6 hours at 60° C. After it was confirmed by means of an IR spectrum that the absorption of Sn-H bonds had completely disappeared, a crystal precipitate was separated by filtration. The filtrate was then concentrated under reduced pressure to yield 10.5 g of the final product of 3-(triphenylstannyl)propionitrile (yield=100%).
Quantity
9.1 g
Type
reactant
Reaction Step One
Quantity
2.8 g
Type
reactant
Reaction Step One
Quantity
85 mg
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

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